Cas no 113032-36-3 (1,3-Cyclohexanedione, 2-(pyrimidinylcarbonyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-(pyrimidinylcarbonyl)-
• CAS No: 113032-36-3
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 2609941
• Update Time: 2023-08-07

1,3-Cyclohexanedione, 2-(pyrimidinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(pyrimidine-2-carbonyl)cyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 2-(pyrimidinylcarbonyl)-
• 2-(pyrimidinecarbonyl)-1,3-cyclohexanedione

• Inchi： 1S/C11H10N2O3/c14-7-3-1-4-8(15)9(7)10(16)11-12-5-2-6-13-11/h2,5-6,9H,1,3-4H2
• InChI Key： CUHMHNKEGROBLF-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1C(C1N=CC=CN=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Topological Polar Surface Area: 77